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Compound of Interest

Compound Name: 3-Cyclopentylpropionic acid

Cat. No.: B041826 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, step-by-step procedures for the safe disposal of 3-
Cyclopentylpropionic acid, a flammable and irritant liquid. Adherence to these protocols is

critical for minimizing risks and meeting regulatory requirements.

Chemical and Physical Properties
A summary of the key quantitative data for 3-Cyclopentylpropionic acid is presented below.

Property Value

CAS Number 140-77-2

Molecular Formula C8H14O2

Molecular Weight 142.20 g/mol [1]

Appearance Colorless, clear liquid[2]

Boiling Point 130 - 132 °C at 16 hPa

Flash Point 47 °C (116.6 °F) - closed cup[2][3]

Density 0.996 g/mL at 25 °C[2][3]

Hazard Identification
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3-Cyclopentylpropionic acid is classified as a hazardous chemical with the following primary

concerns:

Flammable Liquid and Vapor: It is a flammable liquid that should be kept away from heat,

sparks, open flames, and hot surfaces.[1][2][4][5]

Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[1][2][4][5]

Respiratory Irritant: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Before handling 3-Cyclopentylpropionic acid for disposal, all personnel must be equipped

with the appropriate Personal Protective Equipment (PPE) to prevent exposure. This includes:

Eye Protection: Eyeshields or chemical safety goggles. A face shield is recommended in

addition to goggles.[3]

Hand Protection: Wear appropriate protective gloves.

Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.[4]

Disposal Protocol
The disposal of 3-Cyclopentylpropionic acid is regulated and must be handled as hazardous

waste. Improper disposal can lead to safety hazards and environmental contamination.

Step-by-Step Disposal Procedure
Waste Characterization: Chemical waste generators are responsible for determining if a

discarded chemical is classified as a hazardous waste.[4] Given its flammability and irritant

properties, 3-Cyclopentylpropionic acid is considered hazardous waste.

Waste Collection:
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Designate a specific, sealed, and properly labeled waste container for 3-
Cyclopentylpropionic acid.

The container must be made of a material compatible with the chemical.

Ensure the container is kept tightly closed when not in use.[2]

Labeling:

Clearly label the waste container with "Hazardous Waste," the chemical name ("3-
Cyclopentylpropionic acid"), and a description of the hazards (e.g., "Flammable Liquid,"

"Irritant").

Storage:

Store the hazardous waste container in a designated satellite accumulation area.

The storage area must be well-ventilated and away from sources of ignition such as heat,

sparks, or open flames.[2][6]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.[6]

Provide them with the accurate chemical name and quantity of the waste.

Follow all instructions provided by the EHS or the disposal company regarding packaging

and transportation preparation.

Spill Management:

Small Spills (less than 100 mL):

Remove all sources of ignition.[4]

Use spark-proof tools and explosion-proof equipment.[4]

Soak up the spill with an inert absorbent material, such as sand.
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Collect the absorbent material in a suitable, closed container for disposal as hazardous

waste.[4]

Clean the spill area with soap and water.

Large Spills (greater than 100 mL):

Evacuate the area immediately.[6]

Alert your supervisor and contact your institution's emergency response team or EHS.

[6]

Prevent entry into the affected area.[6]

Note: Under no circumstances should 3-Cyclopentylpropionic acid be disposed of down the

drain or in regular trash.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Cyclopentylpropionic acid.
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Caption: Decision workflow for 3-Cyclopentylpropionic acid disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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